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Compound of Interest

Compound Name: Diethoxydimethylsilane

Cat. No.: B1329274 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the mechanical properties of composites

based on Diethoxydimethylsilane (DEDMS) and its derivatives, primarily

Polydimethylsiloxane (PDMS), against common alternative composite matrices such as epoxy,

vinyl ester, and polyurethane. The information presented herein is supported by experimental

data from various studies to aid in material selection for research and development

applications.

Data Presentation: Comparative Mechanical
Properties
The following tables summarize the key mechanical properties of DEDMS/PDMS-based

composites and their alternatives. It is important to note that the properties of composites are

highly dependent on the type, concentration, and orientation of the reinforcement, as well as

the curing conditions. Therefore, the values presented are ranges compiled from multiple

sources to provide a comparative overview.

Table 1: Tensile Properties of Various Polymer Composites
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Composite
System

Reinforcement
Tensile
Strength (MPa)

Tensile
Modulus (GPa)

Elongation at
Break (%)

DEDMS/PDMS-

Based
Unfilled PDMS 3.5 - 7.0 0.001 - 0.003 100 - 700

Silica

Nanoparticles
2.9 - 9.0[1][2] 0.005 - 0.01 150 - 300

Carbon Fiber 6.2 - 7.9[3] ~0.07 ~150

Glass Fiber ~2.0 - 4.0 0.1 - 0.7 ~100

Epoxy-Based Unfilled 40 - 90 2.5 - 4.0 3 - 6

Glass Fiber 350 - 1260 20 - 60 1.5 - 3.5

Carbon Fiber 600 - 2500 50 - 250 1 - 2

Vinyl Ester-

Based
Unfilled 60 - 85 3.0 - 4.0 4 - 7

Glass Fiber 300 - 800 15 - 40 2 - 4

Carbon Fiber 900 - 1200[4] 65 - 136[4] ~1.4[4]

Polyurethane-

Based
Unfilled 20 - 70 0.01 - 3.0 100 - 1000

Glass Fiber 80 - 200 5 - 15 5 - 20

Carbon Fiber 150 - 400 10 - 50 2 - 5

Table 2: Flexural and Impact Properties of Various Polymer Composites
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Composite
System

Reinforcement
Flexural
Strength (MPa)

Flexural
Modulus (GPa)

Impact
Strength (Izod,
J/m)

DEDMS/PDMS-

Based
Unfilled PDMS

Data not readily

available

Data not readily

available

Data not readily

available

Silica

Nanoparticles

Data not readily

available

Data not readily

available

Data not readily

available

Carbon Fiber ~40 - 60 ~2.0 - 4.0 ~40[5][6][7]

Glass Fiber
Data not readily

available

Data not readily

available
~150 - 250[8]

Epoxy-Based Unfilled 80 - 140 2.5 - 4.5 20 - 60

Glass Fiber 400 - 1500 20 - 50 250 - 800

Carbon Fiber 500 - 2000 50 - 200 50 - 200

Vinyl Ester-

Based
Unfilled 100 - 160 3.0 - 5.0 15 - 40

Glass Fiber 350 - 900 15 - 40 200 - 700

Carbon Fiber 800 - 1000[4] 65 - 85[4]
Data not readily

available

Polyurethane-

Based
Unfilled 30 - 100 0.5 - 3.5 50 - 300

Glass Fiber 100 - 250 5 - 15 200 - 600

Carbon Fiber 180 - 450 10 - 60 80 - 250

Experimental Protocols
The data presented in this guide are primarily based on standardized testing methodologies to

ensure comparability. The most relevant standards for the mechanical testing of polymer

composites are provided by ASTM International.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://ideas.repec.org/a/tec/techni/v15y2023i1p33-44.html
https://techniumscience.com/index.php/technium/article/view/9605
https://www.researchgate.net/publication/374628720_An_Investigation_on_Composites_Reinforced_with_Multi-Layer_Carbon_Fiber_and_Silicone_Rubber_Against_Impact_test_and_Shoot_Strength
https://www.researchgate.net/publication/243892632_Impact_resistance_of_fibrous_glass_reinforced_plastics_using_polycarbonate-polydimethylsiloxane_block_copolymer
https://www.mdpi.com/2079-4991/15/12/898
https://www.mdpi.com/2079-4991/15/12/898
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tensile Property Testing (ASTM D3039/D3039M)
This test method is used to determine the in-plane tensile properties of polymer matrix

composites.[5][6][9][10][11]

Specimen Preparation:

Specimens are typically flat rectangular strips of the composite material.[10] The dimensions

depend on the reinforcement type and laminate construction but are standardized to ensure

consistency.[6][10]

For unidirectional composites, the specimen length is typically 250 mm, the width is 15 mm,

and the thickness is 1 mm.

For fabric-reinforced composites, the width is often increased to 25 mm.

Tabs made of a material like glass fabric/epoxy are often bonded to the ends of the

specimen to prevent gripping damage.

Test Procedure:

The specimen is mounted into the grips of a universal testing machine.

An extensometer or strain gauge is attached to the specimen to measure strain.

The specimen is pulled at a constant rate of crosshead motion (typically 2 mm/min) until

failure.[5]

The load and displacement (or strain) are recorded throughout the test.

Calculated Properties:

Tensile Strength: The maximum stress the material can withstand before failure.[6]

Tensile Modulus (Young's Modulus): A measure of the material's stiffness, calculated from

the slope of the initial linear portion of the stress-strain curve.[6]

Elongation at Break: The strain at which the specimen fails.
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Flexural Property Testing (ASTM D790)
This test method is used to determine the flexural properties of unreinforced and reinforced

plastics and electrical insulating materials.[1][3][12][13][14] It is commonly performed using a

three-point bending setup.[3][12]

Specimen Preparation:

Specimens are rectangular bars with dimensions specified by the standard, which depend on

the material's thickness.[1][12]

A common specimen size is 127 mm in length, 12.7 mm in width, and 3.2 mm in thickness.

The support span is typically set to a ratio of 16:1 relative to the specimen thickness.[1]

Test Procedure:

The test specimen is placed on two supports.

A loading nose applies a force to the center of the specimen.

The load is applied at a constant rate of crosshead motion, calculated based on the

specimen's dimensions and the support span.

The load and deflection of the specimen are recorded until the specimen breaks or the strain

in the outer surface reaches 5%.[3][13]

Calculated Properties:

Flexural Strength: The maximum stress experienced by the material at the moment of failure.

[12]

Flexural Modulus: A measure of the material's stiffness in bending, calculated from the slope

of the stress-strain curve in the elastic region.[12]

Mandatory Visualization
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Material Preparation
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Caption: Experimental workflow for mechanical property testing of composites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329274?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

